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The core information available pertains to the compound's primary use as an oxidizing agent. The table

below summarizes the key properties and synthesis method.

Property Description

Chemical
Formula

BaCr₂O₇ [1]

Primary
Application

Mild oxidizing agent for converting primary & secondary alcohols to carbonyl

compounds (aldehydes & ketones) in non-aqueous, polar aprotic media [1].

Key Reaction Oxidation of alcohols to corresponding aldehydes and ketones [1].

Reaction
Condition

Non-aqueous polar aprotic media [1].

Key Advantage Selective oxidation; over-oxidation of primary alcohols to acids does not occur [1].

Synthesis
Method

Can be prepared by reacting barium hydroxide or barium chloride with

potassium chromate [2].

The following diagram illustrates the typical workflow for the synthesis of barium chromate (a related

compound), which can be adapted for barium dichromate preparation.
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Start Synthesis

React Barium Salt
(BaCl₂ or Ba(OH)₂)

Add Potassium Chromate (K₂CrO₄)

Formation of
Yellow Precipitate

Wash Precipitate

Filter Precipitate

Dry Product

Final Product:
Barium Chromate
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Frequently Asked Questions
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What is the main application of barium dichromate in organic synthesis? It is primarily used as a

mild reagent for the selective oxidation of primary and secondary alcohols to their corresponding

aldehydes and ketones. A key advantage is that it prevents over-oxidation, meaning primary alcohols

stop at the aldehyde stage [1].

What reaction conditions are required for oxidations using barium dichromate? The oxidation

reactions are typically carried out in non-aqueous polar aprotic media [1].

How is barium chromate (a related compound) synthesized? It can be synthesized by reacting a

soluble barium salt like barium chloride (BaCl₂) or barium hydroxide (Ba(OH)₂) with potassium

chromate (K₂CrO₄), resulting in a yellow precipitate. This precipitate is then washed, filtered, and

dried [2].

What are the important safety considerations when handling barium chromate/dichromate?

Barium chromate is toxic and a recognized carcinogen, especially if pulverized and inhaled. It is also

an oxidizing agent. Always consult the relevant Safety Data Sheet (SDS) before handling and use

appropriate personal protective equipment (PPE) [2].

Guidance for Finding Characterization Techniques

The search results lack specific details on characterization techniques for barium dichromate. To build a

complete troubleshooting guide, you will need to consult more specialized sources. Here are some

suggestions:

Consult Specialized Databases: Techniques for characterizing compounds like barium dichromate
are often detailed in scientific journals and patents. Use databases like SciFinder, Reaxys, or the
USPTO database for in-depth procedures.

Review Analytical Chemistry Texts: Standard techniques for inorganic compound analysis include:
X-ray Diffraction (XRD) for crystal structure.

Spectroscopic Methods like FTIR or Raman spectroscopy.
Thermogravimetric Analysis (TGA) for thermal stability and decomposition profiles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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